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Compound of Interest

Compound Name: Formoterol hemifumarate hydrate

Cat. No.: B15616677 Get Quote

Technical Support Center: Formoterol
Hemifumarate Hydrate
This technical support center provides guidance on the proper storage, handling, and

troubleshooting for experiments involving formoterol hemifumarate hydrate powder.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for formoterol hemifumarate hydrate
powder?

A1: Formoterol hemifumarate hydrate powder should be stored in a tightly closed container,

protected from light.[1][2] Specific temperature recommendations vary by supplier, so it is

crucial to consult the product's safety data sheet (SDS). Common storage temperatures include

room temperature, +15 to 25°C, or -20°C for long-term stability.[1][2][3][4] For stock solutions,

storage at -20°C for up to one month or -80°C for up to six months in a sealed, moisture-free

container is recommended.[5]

Q2: Is formoterol hemifumarate hydrate sensitive to light or moisture?

A2: Yes, it is sensitive to both light and moisture.[1][2] The chemical structure of formoterol can

degrade in the presence of reactive species or under stress conditions.[6] Increased humidity
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can also negatively impact the stability of the powder, especially in formulations.[6][7]

Therefore, it is essential to store it in a dark, dry place.

Q3: What are the general safety precautions for handling formoterol hemifumarate hydrate
powder?

A3: Handle this compound in a well-ventilated area, preferably under a fume hood, to avoid

inhalation of the powder.[1][2][8] Use appropriate personal protective equipment (PPE),

including gloves, goggles, and a lab coat.[1][2] Avoid generating dust, as fine particles

dispersed in the air can be a potential explosion hazard.[9] Wash hands thoroughly after

handling.[10]

Q4: What solvents can be used to dissolve formoterol hemifumarate hydrate?

A4: Formoterol hemifumarate hydrate is soluble in DMSO (up to 50 mM) and methanol (1

mg/ml).[3] It is slightly soluble in water.[3]

Storage Conditions Summary
Parameter Condition Source

Temperature (Powder) Room Temperature

+15 to 25°C [1][2]

-20°C [3][4]

Temperature (Stock Solution) -20°C (up to 1 month) [5]

-80°C (up to 6 months) [5]

Light Protect from light [1][2]

Moisture
Store in a dry place, sealed

container
[5][8]

Container
Tightly closed and properly

labeled
[1][2][10]
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Issue Possible Cause Recommended Solution

Inconsistent results in

bioassays

Degradation of the compound

due to improper storage.

Verify storage conditions

(temperature, light, and

moisture protection). Prepare

fresh stock solutions from

powder stored under

recommended conditions.

Repeated freeze-thaw cycles

of stock solutions.

Aliquot stock solutions into

single-use volumes to avoid

repeated freeze-thaw cycles.

Powder appears clumpy or

discolored
Absorption of moisture.

Discard the powder as its

purity may be compromised.

Ensure the container is always

tightly sealed and stored in a

desiccator if necessary.

Poor solubility in

recommended solvents

Incorrect solvent or

concentration.

Confirm the solubility data from

the supplier's technical data

sheet. Use sonication to aid

dissolution if necessary.

The compound may have

degraded.

If solubility issues persist with

fresh solvent, consider the

possibility of compound

degradation and use a fresh

vial of the powder.

Unexpected peaks in HPLC

analysis

Contamination or degradation

of the sample.

Ensure clean handling

procedures. Prepare fresh

samples and mobile phase.

Check the stability of the

compound in the chosen

solvent and analytical

conditions.

Interaction with formulation

excipients.

When working with

formulations, be aware that

formoterol can be prone to
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chemical degradation when in

contact with reactive species

like aldehydes.[6]

Signaling Pathway
Formoterol is a long-acting β2-adrenoceptor agonist.[11] Upon binding to the β2-adrenergic

receptor on airway smooth muscle cells, it stimulates Gαs proteins, leading to the activation of

adenylyl cyclase.[12] This enzyme then increases the intracellular concentration of cyclic

adenosine monophosphate (cAMP), which in turn activates Protein Kinase A (PKA).[13] PKA

activation leads to the phosphorylation of downstream targets, resulting in a decrease in

intracellular calcium levels and relaxation of the airway smooth muscle, causing

bronchodilation.[12][14]
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Caption: Formoterol signaling pathway in airway smooth muscle cells.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This protocol is a general guideline for the purity assessment of formoterol hemifumarate
hydrate powder.
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Objective: To determine the purity of a formoterol hemifumarate hydrate sample by reverse-

phase HPLC (RP-HPLC).

Materials:

Formoterol hemifumarate hydrate powder

HPLC grade acetonitrile

HPLC grade water

Ammonium acetate

Ethanol

HPLC system with UV detector

C18 analytical column (e.g., 150 x 4.6 mm, 5 µm particle size)

Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of 50 mM ammonium acetate

(pH 5.0) and ethanol in a 65:35 (v/v) ratio.[15] Filter and degas the mobile phase before use.

Standard Solution Preparation: Accurately weigh and dissolve an appropriate amount of

formoterol hemifumarate hydrate reference standard in the mobile phase to obtain a

known concentration (e.g., 100 µg/mL).

Sample Solution Preparation: Prepare the sample solution in the same manner as the

standard solution, using the formoterol hemifumarate hydrate powder to be tested.

Chromatographic Conditions:

Column: C18 (150 x 4.6 mm, 5 µm)[15]

Mobile Phase: 50 mM Ammonium Acetate (pH 5.0) : Ethanol (65:35)[15]

Flow Rate: 1.0 mL/min[15]
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Detection Wavelength: 214 nm[16] or 242 nm[15]

Injection Volume: 20 µL

Column Temperature: Ambient

Analysis: Inject the standard and sample solutions into the HPLC system.

Data Processing: Compare the peak area of the formoterol peak in the sample

chromatogram to that of the standard chromatogram to calculate the purity. Identify any

impurity peaks by their retention times.

In Vitro Bronchodilator Activity Assay
This protocol provides a general method to assess the bronchodilatory effect of formoterol in an

ex vivo organ bath setup.

Objective: To evaluate the relaxant effect of formoterol on pre-contracted airway smooth

muscle.

Materials:

Isolated tracheal rings (e.g., from guinea pig or rat)

Krebs-Henseleit buffer

Carbachol or other contractile agents

Formoterol hemifumarate hydrate

Organ bath system with isometric force transducers

Data acquisition system

Procedure:

Tissue Preparation: Isolate tracheal rings and mount them in an organ bath containing

Krebs-Henseleit buffer, maintained at 37°C and aerated with 95% O2 / 5% CO2.
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Equilibration: Allow the tissues to equilibrate under a resting tension of approximately 1 gram

for at least 60 minutes. During this period, wash the tissues with fresh buffer every 15-20

minutes.

Contraction: Induce a stable contraction of the tracheal rings by adding a contractile agent

like carbachol to the organ bath.[3]

Formoterol Addition: Once a stable contraction is achieved, add formoterol hemifumarate
hydrate in a cumulative concentration-dependent manner to the organ bath.

Data Recording: Record the relaxation of the tracheal rings as a decrease in isometric

tension.

Data Analysis: Express the relaxation as a percentage of the pre-contraction induced by

carbachol. Plot the concentration-response curve for formoterol to determine its potency

(e.g., EC50).

Experimental Workflow Diagram
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HPLC Purity Assessment In Vitro Bronchodilator Assay
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Caption: General workflow for key experiments with formoterol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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